6-(4-methylstyryl)-3(2H)-pyridazinone

• IUPAC Name: 3-[(E)-2-(4-methylphenyl)ethenyl]-1H-pyridazin-6-one
• InChI: InChI=1S/C13H12N2O/c1-10-2-4-11(5-3-10)6-7-12-8-9-13(16)15-14-12/h2-9H,1H3,(H,15,16)/b7-6+
• InChI Key: PIAGLTZTUCTOFR-VOTSOKGWSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=CC2=NNC(=O)C=C2
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/C2=NNC(=O)C=C2
• Molecular Formula: C13H12N2O
• Molecular Weight: 212.25 g/mol
• CAS RN: 83516-66-9

Description

6-(4-methylstyryl)-3(2H)-pyridazinone, also known as MSP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. MSP is a heterocyclic compound that consists of a pyridazine ring fused with a phenyl ring. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and limitations for lab experiments have been extensively studied.

Scientific Research Applications

Chemical Structure and Biological Activity

The chemical compound 6-(4-methylstyryl)-3(2H)-pyridazinone belongs to the pyridazinone class, which is recognized for its broad range of biological activities. The literature highlights the significance of pyridazinone derivatives, including their roles as selective cyclooxygenase (COX) inhibitors, which points towards their potential in anti-inflammatory and analgesic applications. Specifically, pyridazinone compounds like ABT-963 have been identified for their exceptional selectivity towards COX-2 over COX-1, indicating their usefulness in treating pain and inflammation associated with conditions such as arthritis without the common side effects of traditional nonsteroidal anti-inflammatory drugs (NSAIDs) (Asif, 2016).

Synthetic Protocols and Chemical Properties

The synthesis and structural diversity of pyridazinone and its analogs have been a subject of extensive research, reflecting on their broad spectrum of biological activities. These activities, especially related to the cardiovascular system, underline the compound's importance in medicinal chemistry. Synthesis methods typically involve the addition of hydrazine or its derivatives to a suitably 1,4-disubstituted carbon chain, showcasing the versatility of pyridazinones in chemical reactions and their potential as scaffolds for developing new therapeutic agents (Jakhmola et al., 2016).

Pharmacological Applications

Pyridazinones, including azolo[d]pyridazinones, have been investigated for their diverse pharmacological activities. These activities range from antidiabetic, antiasthmatic, anticancer, analgesic, anti-inflammatory, antithrombotic, antidepressant, to antimicrobial activities. The importance of this scaffold against specific targets like PDE, COX, and DPP-4 has been reviewed, indicating a promising future for pyridazinone derivatives in drug development (Tan & Ozadali Sari, 2020).

Antioxidant Activity

The antioxidant properties of pyridazinone derivatives have also been explored, with studies showing their potential in combating oxidative stress through radical scavenging mechanisms. This property is particularly relevant in the development of treatments for conditions associated with oxidative damage, further highlighting the therapeutic potential of the 6-(4-methylstyryl)-3(2H)-pyridazinone structure (Munteanu & Apetrei, 2021).